Cas no 2229519-70-2 (3-amino-1-(4,4-difluorocyclohexyl)propan-1-one)

• Product Name: 3-amino-1-(4,4-difluorocyclohexyl)propan-1-one
• CAS No: 2229519-70-2
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5867666
• PubChem ID: 165673407
• Update Time: 2025-08-04

3-amino-1-(4,4-difluorocyclohexyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4,4-difluorocyclohexyl)propan-1-one
• 2229519-70-2
• EN300-1950040

• Inchi： 1S/C9H15F2NO/c10-9(11)4-1-7(2-5-9)8(13)3-6-12/h7H,1-6,12H2
• InChI Key： BVQVKIPYCBBDGU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CCN)=O)CC1)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(4,4-difluorocyclohexyl)propan-1-one

3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One (CAS No. 2229519-70-2) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its amino group and fluorinated cyclohexyl moiety, has garnered attention due to its versatile reactivity and structural properties. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a valuable intermediate in drug discovery and development.

The structure of 3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One consists of a propanone backbone with an amino group at the 3-position and a 4,4-difluorocyclohexyl group attached to the 1-position. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which is advantageous for designing compounds with specific pharmacokinetic profiles. The presence of fluorine atoms in the cyclohexane ring introduces electronic effects that can influence the compound's reactivity and stability.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare 3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One. One notable method involves the nucleophilic addition of an amine to a suitably substituted ketone, followed by cyclization or further functionalization. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes.

In terms of applications, 3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One has shown promise in the development of peptide mimetics and bioisosteres. Its ability to form stable amide bonds makes it a useful building block for constructing complex molecules with desired biological activities. Additionally, its fluorinated cyclohexane ring provides opportunities for exploring stereochemical effects in drug design.

Recent studies have also explored the use of 3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its fluorinated structure could enhance device performance.

The safety profile of 3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One has been evaluated in preliminary toxicity studies. These studies suggest that the compound exhibits low acute toxicity when administered at typical experimental doses. However, further research is needed to fully understand its long-term effects and environmental impact.

In conclusion, 3-Amino-1-(4,4-Difluorocyclohexyl)Propan-1-One (CAS No. 2229519-70-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific innovation.